N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]pyridine-4-carboxamide

• IUPAC Name: N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C23H18N2O3/c1-14-3-5-16(6-4-14)21(26)22-15(2)19-13-18(7-8-20(19)28-22)25-23(27)17-9-11-24-12-10-17/h3-13H,1-2H3,(H,25,27)
• InChI Key: ZSKVSDVNCBNNGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(C3=C(O2)C=CC(=C3)NC(=O)C4=CC=NC=C4)C
• Molecular Formula: C23H18N2O3
• Molecular Weight: 370.4 g/mol

Description

N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]pyridine-4-carboxamide is a chemical compound with various scientific research applications. It is commonly known as PNU-74654 and belongs to the class of benzofuran derivatives. This compound has gained significant attention due to its potential therapeutic properties, and its synthesis and mechanism of action have been extensively studied.

Scientific Research Applications

Heterocyclic Compound Synthesis and Properties

Research on compounds containing heterocyclic structures like benzofuran and pyridine derivatives, including N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-5-yl]pyridine-4-carboxamide, has shown these molecules possess unique properties that make them of interest in the development of new materials and biological agents. Studies such as those by Boča, Jameson, and Linert (2011) have delved into the chemistry and properties of similar heterocyclic compounds, revealing their potential in creating complex compounds with notable spectroscopic, structural, and biological activities (Boča, Jameson, & Linert, 2011).

Environmental Fate and Behavior

The environmental fate and behavior of chemically related compounds, such as parabens, have been extensively reviewed to understand their persistence and effects in aquatic environments. This research is crucial for assessing the environmental impact of various chemicals and their derivatives (Haman, Dauchy, Rosin, & Munoz, 2015).

Novel Drug Synthesis

Research into the synthesis of novel central nervous system (CNS) drugs has identified heterocyclic compounds as promising candidates. These compounds have been found to possess a range of CNS effects, which could be beneficial for the development of new therapeutic agents (Saganuwan, 2017).

Optoelectronic Materials

The incorporation of heterocyclic fragments into π-extended conjugated systems has been explored for the creation of novel optoelectronic materials. Research in this area highlights the utility of heterocyclic compounds in developing materials for organic light-emitting diodes (OLEDs) and other electronic devices (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Biological Significance

Studies have also explored the biological significance of pyrimidine and its derivatives, emphasizing their role as exquisite sensing materials due to their ability to form both coordination and hydrogen bonds. This makes them suitable for use as sensing probes in various biological and medicinal applications (Jindal & Kaur, 2021).